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Compound of Interest

Compound Name:

1,4-Bis(3,4-

dicarboxyphenoxy)benzene

dianhydride

CAS No.: 17828-53-4

Cat. No.: B099464

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the demanding landscape of high-performance polymers, polyimides stand out for their

exceptional thermal stability, mechanical strength, and chemical resistance. The choice of

dianhydride monomer is a critical determinant of the final properties of the polyimide. This

guide provides an objective, data-driven comparison of two prominent dianhydrides: 4,4'-

(Hexafluoroisopropylidene)diphthalic anhydride (HQDPA) and 3,3',4,4'-Biphenyltetracarboxylic

dianhydride (BPDA), to aid in the selection of the optimal monomer for specific high-

temperature applications.

Molecular Structures at a Glance
The structural differences between HQDPA and BPDA, specifically the flexible ether linkages in

HQDPA versus the more rigid biphenyl group in BPDA, fundamentally influence the properties

of the resulting polyimides.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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General Polyimide Synthesis Pathway
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Experimental Workflow for Polyimide Characterization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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